BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety, handling, and MSDS for 2-
Trifluoromethylbenzylsulfonyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Trifluoromethylbenzylsulfonyl!
Compound Name:
chloride

cat. No.: B1302853

An In-depth Technical Guide on the Safety, Handling, and MSDS of 2-
(Trifluoromethyl)benzenesulfonyl Chloride

Disclaimer: The following information is based on available Safety Data Sheets (SDS) for 2-
(Trifluoromethyl)benzenesulfonyl chloride. The initial request specified "2-
Trifluoromethylbenzylsulfonyl chloride,” which is a distinct chemical compound. This guide
pertains to the benzenesulfonyl derivative due to the availability of comprehensive safety data.
Researchers, scientists, and drug development professionals should always consult the
specific SDS for the exact compound in use.

Chemical Identification and Physical Properties

2-(Trifluoromethyl)benzenesulfonyl chloride is a chemical intermediate utilized in laboratory
settings for the synthesis of various compounds.[1] Understanding its physical and chemical
properties is fundamental to its safe handling.
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Property Value Reference
Chemical Formula C7HaCIF302S [1]
Molecular Weight 244.62 g/mol [1]
CAS Number 776-04-5 [1]
Colorless to light yellow solid
Appearance . [1][2]
or liquid
Melting Point 22-25°C/71.6-77°F [1]12]
Boiling Point 133 -135°C/271.4 - 275 °F [1][2]
Flash Point >110°C/> 230 °F [2]
Density 1.585 g/cm3 [2]
- No data available. Reacts with
Solubility [1]
water.

Hazard Identification and Classification

This compound is classified as a hazardous substance and requires careful handling to avoid
severe injury.[1][2]

GHS . . Hazard
Hazard Class o Pictogram Signal Word
Classification Statement

) H314: Causes
Skin

) o 1 severe skin
Corrosion/Irritatio  Category 1B lmalt text Danger

burns and eye
damage.[1][2]

n

Precautionary Statements:
e Prevention:

o P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]
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o P264: Wash face, hands and any exposed skin thoroughly after handling.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2]

» Response:
o P301 + P330 + P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[2]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water or shower.[2]

o P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for
breathing.[2]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2]

o P310: Immediately call a POISON CENTER or doctor.[2]
e Storage:
o P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[2]
o P405: Store locked up.[1]
e Disposal:
o P501: Dispose of contents/ container to an approved waste disposal plant.[2]

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to ensure the safety of
laboratory personnel.

Handling

o Wear appropriate personal protective equipment (PPE) as detailed in Section 5.[2]

e Use this compound only in a well-ventilated area, preferably under a chemical fume hood.[2]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://file.medchemexpress.com/batch_PDF/HY-W004100/2-Trifluoromethyl-benzenesulfonyl-chloride-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://file.medchemexpress.com/batch_PDF/HY-W004100/2-Trifluoromethyl-benzenesulfonyl-chloride-SDS-MedChemExpress.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA14108&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, vapors, mist, or gas.[2]

Wash hands thoroughly after handling.[2]

Keep away from incompatible materials such as strong oxidizing agents and bases.[1]

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2]

Keep away from water and moisture, as it is moisture-sensitive.[3]

Store in a designated corrosives area.[2]

Recommended storage temperature is between 2 °C and 8 °C.[4]

Click to download full resolution via product page

A logical workflow for the safe handling of 2-(Trifluoromethyl)benzenesulfonyl chloride.

Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.[2]

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water or shower for at least 15

minutes. Seek immediate medical attention.[2]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[2]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

o Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases
and vapors, including hydrogen chloride, sulfur oxides, and hydrogen fluoride.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures:
o Evacuate personnel to safe areas.
o Wear appropriate personal protective equipment.

o Ensure adequate ventilation.
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o Absorb spillage with inert absorbent material (e.g., sand, earth, diatomaceous earth).
e Collect and place in a suitable, closed container for disposal.
e Do not let the product enter drains.
Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to minimize exposure.
e Engineering Controls:
o Use in a well-ventilated area with a chemical fume hood.
o Ensure eyewash stations and safety showers are close to the workstation.
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[7]

o Skin Protection: Wear impervious protective clothing, including gloves (e.g., nitrile rubber)
and a lab coat.[2][7]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved
respirator.[2]

Material Safety Data Sheet (MSDS) Structure

The MSDS for 2-(Trifluoromethyl)benzenesulfonyl chloride provides comprehensive safety
information.
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Section 1: Identification

Section 2: Hazard(s) identification Section 14: Transport information

Section 4: First-aid measures

Section 5: Fire-fighting measures Section 7: Handling and storage Section 10: Stability and reactivity | |

Section 11: Toxicological information Section 16: Other information

Section 13: Disposal considerations

Section 8: Exposure controls/personal protection

Click to download full resolution via product page
Key sections of a Material Safety Data Sheet (MSDS).

Stability and Reactivity

* Reactivity: Reacts with water.[8]

+ Chemical Stability: Stable under recommended storage conditions.[1] It is sensitive to
moisture.[3]

* Possibility of Hazardous Reactions: No information available.

« Conditions to Avoid: Exposure to moist air or water.[8]
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e Incompatible Materials: Strong oxidizing agents, strong bases, and water.[4][8]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to produce
carbon monoxide, carbon dioxide, sulfur oxides, hydrogen chloride gas, and hydrogen
fluoride.[6]

Toxicological and Ecological Information

» Toxicological Information: The toxicological properties have not been fully investigated.[1]
The primary health hazard is its corrosive nature, causing severe skin burns and eye
damage upon contact.[2][8]

» Ecological Information: No specific data is available. It is advised to prevent the substance
from entering drains and water sources.[1]

This technical guide provides a comprehensive overview of the safety, handling, and MSDS
information for 2-(Trifluoromethyl)benzenesulfonyl chloride. All personnel handling this
substance must be thoroughly trained on its hazards and the necessary safety precautions.
Always refer to the most current Safety Data Sheet provided by the manufacturer before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and MSDS for 2-
Trifluoromethylbenzylsulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302853#safety-handling-and-msds-for-2-
trifluoromethylbenzylsulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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